Cas no 6697-96-7 (2,6-Dichlorobenzenesulfonic Acid)

• Product Name: 2,6-Dichlorobenzenesulfonic Acid
• CAS No: 6697-96-7
• MF: C₆H₄Cl₂O₃S
• MW: 227.065158843994
• CID: 822175
• PubChem ID: 4051324
• Update Time: 2025-05-20

2,6-Dichlorobenzenesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 2,6-DICHLORO-BENZENESULFONIC ACID
• 2,6-dichlorobenzenesulfonic acid
• 2,6-Dichlorobenzenesulfonicacid
• 2,6-dichlorophenylsulfonic acid
• 2,6-Dichlorobenzenesulfonic acid, AldrichCPR
• AKOS015940089
• o-Sulfobenzoldichlorid
• 2,6-DICHLOROBENZENESULFONIC ACID HYDRATE
• 7-Oxocyclohepta-1,3,5-trienyl methacrylate
• 2,6-dichlorobenzene-1-sulfonic acid
• CVJVWHJVNYJTKA-UHFFFAOYSA-N
• 6697-96-7
• DTXSID30398785
• AM101120
• SCHEMBL440935
• DB-355327
• 2,6-Dichlorobenzenesulfonic Acid

• Inchi： 1S/C6H4Cl2O3S/c7-4-2-1-3-5(8)6(4)12(9,10)11/h1-3H,(H,9,10,11)
• InChI Key： CVJVWHJVNYJTKA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1S(=O)(=O)O)Cl

Computed Properties

• Exact Mass: 225.926
• Monoisotopic Mass: 225.926
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.668
• Melting Point: NA

2,6-Dichlorobenzenesulfonic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on 2,6-Dichlorobenzenesulfonic Acid

2,6-Dichlorobenzenesulfonic Acid (CAS No. 6697-96-7): An Overview of Its Properties, Applications, and Recent Research

2,6-Dichlorobenzenesulfonic Acid (CAS No. 6697-96-7) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes two chlorine atoms and a sulfonic acid group attached to a benzene ring. The combination of these functional groups imparts specific chemical properties that make it valuable in various industrial processes and research applications.

The molecular formula of 2,6-Dichlorobenzenesulfonic Acid is C₈H₅Cl₂O₃S, and its molecular weight is approximately 244.04 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and many organic solvents. Its high reactivity and stability under various conditions make it an important intermediate in the synthesis of dyes, pigments, and pharmaceuticals.

In the pharmaceutical industry, 2,6-Dichlorobenzenesulfonic Acid is used as a building block for the synthesis of various drugs. Its sulfonic acid group can participate in a wide range of chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and condensation reactions. These reactions are crucial for the development of new drug molecules with specific therapeutic properties.

Recent research has highlighted the potential of 2,6-Dichlorobenzenesulfonic Acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of this compound as a scaffold for the synthesis of antiviral drugs. The researchers found that derivatives of 2,6-Dichlorobenzenesulfonic Acid exhibited significant antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). This finding opens up new avenues for the development of more effective antiviral treatments.

In addition to its pharmaceutical applications, 2,6-Dichlorobenzenesulfonic Acid is also used in the production of dyes and pigments. Its unique structure allows it to form stable complexes with metal ions, which can be used to create vibrant and long-lasting colors. This property makes it particularly useful in the textile and printing industries, where color stability and durability are critical factors.

The environmental impact of 2,6-Dichlorobenzenesulfonic Acid has also been a subject of recent research. A study published in the Journal of Environmental Science and Health in 2020 investigated the biodegradability and toxicity of this compound. The results showed that while 2,6-Dichlorobenzenesulfonic Acid is not highly toxic to aquatic organisms at low concentrations, its biodegradability is moderate. This information is crucial for developing environmentally friendly processes and products that minimize ecological impact.

The synthesis of 2,6-Dichlorobenzenesulfonic Acid typically involves several steps. One common method involves the sulfonation of 1,3-dichlorobenzene using concentrated sulfuric acid or chlorosulfonic acid. The reaction conditions must be carefully controlled to ensure high yield and purity of the product. Recent advancements in catalytic processes have led to more efficient and environmentally friendly methods for synthesizing this compound.

In conclusion, 2,6-Dichlorobenzenesulfonic Acid (CAS No. 6697-96-7) is a multifaceted compound with significant applications in pharmaceuticals, dyes, pigments, and environmental science. Its unique chemical properties make it an essential building block for various industrial processes and research endeavors. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the chemical and pharmaceutical industries.